- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Ethers
Ethers are a class of organic compounds characterized by the presence of an oxygen atom bonded to two alkyl or aryl groups, represented by the general formula R-O-R'. They are widely used in various applications due to their unique properties. Ethers can be derived from the dehydration of alcohols using concentrated sulfuric acid or phosphoric acid as catalysts. These compounds exhibit low reactivity towards nucleophiles but readily undergo substitution reactions when exposed to strong acids, bases, or halogenating agents.
Ethers find extensive use in pharmaceuticals and as solvents due to their high boiling points and low volatility. Common ethers include diethyl ether, dimethoxyethane (DME), and tetrahydrofuran (THF). Diethyl ether is a classic solvent used in laboratory procedures for its low boiling point, making it suitable for quick evaporation. Dimethoxyethane and tetrahydrofuran are preferred due to their higher stability and less irritancy.
In the chemical industry, ethers play a crucial role in the synthesis of other organic compounds and as intermediates. They are also utilized in the formulation of paints, varnishes, and adhesives. Due to their versatile nature, ethers remain an important class of chemicals with broad applications across multiple industries.
-
Tin (II) Chloride Applications in Pharmaceutical Synthesis and Catalysis: A Review of Recent AdvancesIntroduction Tin (II) chloride (SnCl 2 ), also known as stannous chloride, is a versatile inorganic compound with significant applications in pharmaceutical synthesis and catalysis. Its unique redox properties and Lewis acidity make it invaluable in organic transformations, including reductions, couplings, and cyclizations. Recent advances have highlighted its role in green chemistry and...
-
Enhanced Stability and Bioavailability of Pharmaceuticals through 4-Morpholinethanesulfonic Acid ModificationProduct Introduction The modification of pharmaceuticals using 4-Morpholinethanesulfonic Acid (MES) has emerged as a groundbreaking approach to enhance drug stability and bioavailability. MES, a zwitterionic buffer, is widely recognized for its biocompatibility and ability to maintain pH stability in biological systems. By incorporating MES into drug formulations, researchers have successfully...
-
Citicoline Sodium: A Review of its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsIntroduction Citicoline sodium, also known as cytidine diphosphate-choline (CDP-choline), is a naturally occurring intermediate in the synthesis of phosphatidylcholine, a critical component of cell membranes. It has gained significant attention in the field of biomedicine due to its neuroprotective and neuroregenerative properties. Citicoline sodium is widely used in the treatment of various...
-
Dabigatran Etexilate: Mechanism of Action and Clinical Applications in HemostasisIntroduction Dabigatran etexilate is a direct thrombin inhibitor widely used in clinical practice for the prevention and treatment of thromboembolic disorders. As a prodrug of dabigatran, it offers significant advantages over traditional anticoagulants such as warfarin, including predictable pharmacokinetics, fewer drug interactions, and no need for routine monitoring. This article explores the...
-
Tetramethylbenzidine: A Critical Component in Modern Biopharmaceutical AnalysisIntroduction Tetramethylbenzidine (TMB) is a chromogenic substrate widely used in enzyme-linked immunosorbent assays (ELISAs) and other biochemical applications. Its high sensitivity, stability, and low toxicity make it indispensable in biopharmaceutical research and diagnostics. TMB reacts with horseradish peroxidase (HRP) to produce a blue color, which turns yellow upon acidification, enabling...
